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Cat. No.: B098475 Get Quote
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Introduction
Nickel, as an earth-abundant and cost-effective transition metal, has garnered significant

interest in catalysis.[1][2][3] Nickel(II) compounds, in particular, are frequently employed as

stable precatalysts in a variety of organic transformations crucial for drug development and

materials science.[1][4][5] These air- and moisture-stable Ni(II) salts are typically reduced in

situ to the catalytically active Ni(0) or Ni(I) species.[4][6] This document provides an overview of

the catalytic applications of Nickel(II) in common organic reactions and a detailed protocol for a

specific application involving nickel(II) complexes in the electrocatalytic reduction of nitrite.

While a broad range of Ni(II) salts (e.g., NiCl₂, NiBr₂, Ni(OTf)₂) are utilized in catalysis,

literature specifically detailing the use of nickel(II) nitrite [Ni(NO₂)₂] as a precatalyst in general

organic reactions such as cross-coupling or C-H functionalization is scarce. However, the

principles of Ni(II) precatalysis suggest that Ni(NO₂)₂ could potentially serve a similar role,

pending empirical validation.

Part 1: Nickel(II) as a Precatalyst in Organic
Synthesis (General Overview)
Nickel(II) precatalysts are instrumental in a multitude of organic reactions. The facile access to

various oxidation states (Ni(0), Ni(I), Ni(II), Ni(III), Ni(IV)) allows for diverse reactivity, often
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complementing or surpassing palladium catalysis, especially in challenging cross-coupling

reactions involving sp³-hybridized carbons.[5][7]

Common reactions catalyzed by Ni(II) precatalysts include:

Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Negishi, Buchwald-Hartwig): Formation of

C-C, C-N, C-O, and C-S bonds.[1][5][8]

C-H Bond Functionalization: Direct conversion of inert C-H bonds into valuable chemical

bonds.[9][10][11]

Reductive Coupling: Joining of two electrophiles or π-components.[6][7]

Oxidation of Alcohols: Conversion of alcohols to aldehydes or ketones.[12]

Hypothetical Protocol: Suzuki-Miyaura Cross-Coupling
of an Aryl Chloride
This protocol is a generalized procedure for a Ni(II)-catalyzed Suzuki-Miyaura reaction. While

typically performed with salts like NiCl₂(phosphine ligand)₂, the potential use of Ni(NO₂)₂ as a

precatalyst could be explored under similar conditions.

Materials:

Aryl chloride (1.0 mmol)

Arylboronic acid (1.2 mmol)

Nickel(II) precatalyst (e.g., NiCl₂(dppf), 2-5 mol%) or potentially Nickel(II) Nitrite

Ligand (if precatalyst is not pre-formed, e.g., dppf, 2-5 mol%)

Base (e.g., K₃PO₄, 2.0 mmol)

Anhydrous solvent (e.g., Toluene, Dioxane, or DMF)

Inert atmosphere (Nitrogen or Argon)
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Procedure:

To an oven-dried Schlenk flask under an inert atmosphere, add the nickel(II) precatalyst,

ligand (if necessary), and base.

Add the aryl chloride and arylboronic acid to the flask.

Add the anhydrous solvent via syringe.

Stir the reaction mixture at the desired temperature (e.g., 80-120 °C) and monitor the

reaction progress by TLC or GC-MS.

Upon completion, cool the reaction mixture to room temperature and quench with water.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography.

General Catalytic Cycle for Ni(0)/Ni(II) Cross-Coupling
The most common mechanism for nickel-catalyzed cross-coupling reactions involves a

Ni(0)/Ni(II) cycle. The Ni(II) precatalyst is first reduced to the active Ni(0) species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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